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Compound of Interest

Compound Name: 5-Nitro-2-indanone

Cat. No.: B051443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and known

properties of 5-Nitro-2-indanone. The information is intended to support researchers,

scientists, and professionals in the field of drug development in the safe and effective use of

this compound. While this guide consolidates available data, it is important to note that specific

biological signaling pathways and detailed experimental protocols for 5-Nitro-2-indanone are

not extensively documented in publicly available literature.

Chemical and Physical Properties
5-Nitro-2-indanone is a nitrated derivative of 2-indanone. Its fundamental properties are

summarized below.
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Property Value Source

Molecular Formula C₉H₇NO₃ [1][2]

Molecular Weight 177.16 g/mol [1][2]

CAS Number 116530-60-0 [1]

Appearance Light brown to brown solid [3]

Boiling Point 340.6°C at 760 mmHg [4]

Flash Point 176°C [4]

Density 1.396 g/cm³ [4]

Vapor Pressure 8.51E-05 mmHg at 25°C [4]

Safety and Hazard Information
5-Nitro-2-indanone is classified as a hazardous substance. Adherence to strict safety

protocols is mandatory to prevent exposure and ensure a safe laboratory environment.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for 5-Nitro-2-indanone:

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

H335 May cause respiratory irritation
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 5-Nitro-2-
indanone.

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dusts are generated, a

NIOSH-approved respirator may be necessary.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of the

compound and preventing accidents.

Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly

after handling.[5]

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[5]

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and nitrogen oxides.[5]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Experimental Protocols
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While specific, detailed experimental protocols for 5-Nitro-2-indanone are scarce in the

available literature, a general synthesis procedure has been described. It is important to note

that one source mentions its use as a "useful biochemical for proteomics research," suggesting

its potential application in this field, though specific protocols are not provided.[1]

Synthesis of 5-Nitro-2-indanone
A reported synthesis of 5-Nitro-2-indanone involves the nitration of 2-indanone. The following

is a summary of a described method.[6]

Materials:

2-indanone

Fuming nitric acid (95%)

Chloroform

10% Sodium hydroxide solution

Saturated saline solution

Ethyl acetate

Cyclohexane

Procedure:

Cool a solution of 2-indanone in chloroform and fuming nitric acid separately in a cryogenic

bath to below -20°C.

Slowly add the cooled 2-indanone solution to the cooled fuming nitric acid with vigorous

stirring over 40 minutes.

Monitor the reaction progress using thin-layer chromatography (TLC).

Quench the reaction with a mixture of 10% sodium hydroxide solution and ice water.

Separate the organic layer and extract the aqueous layer with chloroform.
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Combine the organic phases and wash with saturated saline solution until neutral.

Evaporate the organic solvent using a rotary evaporator to obtain a yellow solid.

Recrystallize the solid from ethyl acetate and cyclohexane to yield reddish-brown crystals of

5-nitro-2-indanone.[6]

Disclaimer: This is a summarized protocol. Researchers should consult the original literature

and perform a thorough risk assessment before attempting this synthesis.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of specific information in the public domain regarding the

biological activities, mechanism of action, and associated signaling pathways of 5-Nitro-2-
indanone. While the broader class of indanone derivatives has been investigated for various

therapeutic properties, including anti-inflammatory, anticancer, and neuroprotective effects,

these findings have not been explicitly attributed to 5-Nitro-2-indanone.[7][8]

Potential Areas of Investigation
Given the biological activities of other indanone derivatives, potential areas for future research

on 5-Nitro-2-indanone could include:

Anti-inflammatory Activity: Investigating its effects on inflammatory pathways such as NF-κB

and MAPK signaling.

Anticancer Activity: Screening against various cancer cell lines and elucidating potential

mechanisms of action.

Neuroprotective Effects: Assessing its potential to protect neuronal cells from damage in

models of neurodegenerative diseases.

Proteomics Applications: Exploring its use as a chemical probe in proteomics studies to

identify protein targets.

Visualizations
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As no specific signaling pathways for 5-Nitro-2-indanone have been described, a diagram

illustrating a general experimental workflow for its synthesis and purification is provided below.

General Workflow for Synthesis and Purification of 5-Nitro-2-indanone

Synthesis

Purification

Analysis

Start: 2-Indanone & Fuming Nitric Acid

Nitration Reaction
(-20°C, Chloroform)

1. Cooled Addition

Reaction Quenching
(10% NaOH, Ice Water)

2. Stop Reaction

TLC Monitoring

Monitor Progress

Liquid-Liquid Extraction
(Chloroform)

3. Separation

Washing
(Saturated Saline)

4. Neutralization

Solvent Evaporation
(Rotary Evaporator)

5. Concentration

Recrystallization
(Ethyl Acetate/Cyclohexane)

6. Purification

Final Product:
5-Nitro-2-indanone

Characterization
(e.g., NMR, MS, MP)

Verify Structure & Purity
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 5-Nitro-2-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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